Cas no 1804863-27-1 (3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-acetic acid
• CAS No: 1804863-27-1
• MF: C₉H₈F₂INO₃
• MW: 343.06600189209
• CID: 4892739
• Update Time: 2025-06-26

3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-acetic acid

• Inchi： 1S/C9H8F2INO3/c1-16-6-2-4(8(10)11)9(12)13-5(6)3-7(14)15/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： PTNFKGLQZYGJIT-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(CC(=O)O)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-acetic acid

Introduction to 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-acetic acid (CAS No. 1804863-27-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-acetic acid, identified by the chemical identifier CAS No. 1804863-27-1, is a specialized heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural features and potential pharmacological applications. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their role in drug discovery and development. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, a methoxy group, and an acetic acid side chain, endows this molecule with unique chemical properties that make it a valuable scaffold for designing novel therapeutic agents.

The difluoromethyl group is particularly noteworthy in medicinal chemistry, as it is often incorporated into small molecules to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In recent years, the strategic use of fluorine atoms has been extensively studied for their ability to influence drug efficacy and selectivity. For instance, fluorinated compounds have demonstrated improved bioavailability and reduced susceptibility to enzymatic degradation, making them attractive candidates for drug development. The iodo substituent on the pyridine ring further expands the synthetic possibilities of this compound, allowing for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-acetic acid has been explored in various contexts within academic and industrial research. One of the most compelling areas of investigation has been its utility as a key intermediate in the synthesis of biologically active molecules. The acetic acid side chain provides a handle for further derivatization, enabling the attachment of additional functional groups or biomolecules through amide bond formation. This flexibility has made it a valuable building block in the construction of peptidomimetics and other protein-targeting agents.

In the realm of oncology research, pyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The combination of the difluoromethyl, iodo, and methoxy groups in 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-acetic acid may contribute to its ability to interact with biological targets in a specific manner. Recent studies have highlighted the potential of fluorinated pyridines as kinase inhibitors due to their ability to modulate enzyme conformation and binding affinity. Additionally, the iodine atom serves as a versatile handle for further chemical manipulation, allowing researchers to generate libraries of analogs for high-throughput screening.

The acetic acid moiety in this compound also lends itself to applications in biochemical assays and drug delivery systems. For example, carboxylic acids can be used to link compounds to solid supports or to facilitate interactions with biological molecules such as antibodies or enzymes. This property has been exploited in the development of novel drug delivery platforms where precise control over molecular interactions is critical.

Another emerging area where 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-acetic acid is making an impact is in the synthesis of fluorescent probes for cellular imaging. Pyridine-based dyes are widely used in fluorescence microscopy due to their excellent photophysical properties. The introduction of electron-withdrawing groups such as the difluoromethyl moiety can enhance fluorescence intensity and quantum yield, making these probes more sensitive and reliable for biological studies. The presence of an iodine atom also allows for further derivatization into more complex fluorescent dyes through cross-coupling reactions.

The synthesis of 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-acetic acid typically involves multi-step organic transformations that highlight its synthetic utility. A common synthetic route begins with the functionalization of a pyridine precursor, followed by selective introduction of the difluoromethyl, iodo, and methoxy groups. The final step often involves protecting group strategies or coupling reactions that exploit the reactivity of the iodine atom or the acetic acid side chain. These synthetic methodologies underscore the compound's importance as a versatile intermediate in organic synthesis.

From a regulatory perspective, compounds like 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-acetic acid must be handled with care to ensure safety and compliance with good laboratory practices (GLP). While not classified as hazardous materials under standard regulations, proper handling procedures should be followed to minimize exposure risks during storage and manipulation. Researchers should also consider environmental impact when disposing of chemical waste derived from this compound.

The future prospects for 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-6-acetic acid are promising, with ongoing research exploring its potential in drug discovery, material science, and biotechnology. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative solutions across multiple scientific disciplines.